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Compound Name: Molybdenumhexacarbonyl

Cat. No.: B083779 Get Quote

A deep dive into the late 19th and early 20th-century chemistry that brought molybdenum

hexacarbonyl to light, this guide offers researchers, scientists, and drug development

professionals a thorough understanding of the compound's discovery and early

characterization. We detail the initial synthesis by Paul Schützenberger in 1891 and the

subsequent, more comprehensive work of Walter Hieber and E. Romberg in 1935, providing

insight into the foundational experimental techniques and quantitative data that shaped our

understanding of this versatile molecule.

Discovery and First Synthesis: The Work of
Schützenberger (1891)
Molybdenum hexacarbonyl, Mo(CO)₆, a coordination complex featuring a central molybdenum

atom bonded to six carbon monoxide ligands, was first synthesized by the French chemist Paul

Schützenberger in 1891. His pioneering work, published in the Comptes Rendus, marked the

advent of molybdenum carbonyl chemistry.

Experimental Protocol of Schützenberger
Schützenberger's method involved the reaction of molybdenum chlorides with carbon

monoxide gas. While his original publication lacks the detailed step-by-step procedural format

of modern chemical literature, the core of his experimental approach can be summarized as

follows:

Objective: To prepare a compound of molybdenum and carbon monoxide.
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Apparatus: A sealed tube apparatus capable of withstanding moderate pressure and

temperature.

Reactants:

Anhydrous molybdenum chloride (likely a mixture of chlorides, as purification methods of the

time were less refined).

Carbon monoxide gas, prepared and purified according to the methods available in the late

19th century.

Procedure:

A sample of anhydrous molybdenum chloride was placed into a sealed glass tube.

The tube was evacuated of air and filled with pure, dry carbon monoxide gas.

The sealed tube was then heated. Although the precise temperature and duration were not

specified in a manner consistent with modern reporting, it is understood that gentle heating

was applied to initiate the reaction.

Upon cooling, crystalline deposits of a new substance were observed. These were the first

artificially produced crystals of molybdenum hexacarbonyl.

Observations: Schützenberger described the product as colorless, crystalline, and volatile. He

noted its stability in air and its solubility in certain organic solvents. His initial analysis,

remarkable for the era, correctly identified the presence of molybdenum and carbon monoxide.

Refined Synthesis and Characterization: The
Contribution of Hieber and Romberg (1935)
Over four decades after its initial discovery, the German inorganic chemists Walter Hieber and

E. Romberg published a more detailed investigation into the synthesis and properties of

molybdenum hexacarbonyl in the Zeitschrift für anorganische und allgemeine Chemie. Their

work provided a more robust and reproducible synthetic method and offered the first significant

quantitative data on the compound.
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Hieber and Romberg's Experimental Protocol: Reductive
Carbonylation
Hieber and Romberg developed a method of reductive carbonylation, which remains the

fundamental approach for the synthesis of many metal carbonyls today.

Objective: To develop a high-yield, reproducible synthesis of molybdenum hexacarbonyl and to

characterize its physical properties.

Apparatus: A high-pressure autoclave, a new technology at the time, was crucial for this

experimental work, allowing for reactions to be carried out at elevated pressures and

temperatures safely.

Reactants:

Molybdenum pentachloride (MoCl₅)

A reducing agent (in their case, copper or silver metal)

High-pressure carbon monoxide gas

Procedure:

Molybdenum pentachloride and a metallic reducing agent were placed in a high-pressure

autoclave.

The autoclave was sealed and purged of air with carbon monoxide gas.

The vessel was then pressurized with carbon monoxide to a high pressure (specific

pressures varied but were often in the range of 100-200 atmospheres).

The autoclave was heated to a temperature of approximately 200-250 °C.

The reaction was allowed to proceed for several hours, during which the molybdenum

pentachloride was reduced in the presence of carbon monoxide to form molybdenum

hexacarbonyl.
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After cooling, the autoclave was carefully depressurized. The solid product was then purified

by sublimation.

This method provided a significant improvement in yield and purity over Schützenberger's

original approach.

Quantitative Data from Early Studies
The work of Hieber and Romberg provided the first reliable quantitative data for molybdenum

hexacarbonyl. This information was critical for the subsequent development of its chemistry

and applications.

Property
Reported Value (Hieber
and Romberg, 1935)

Modern Accepted Value

Melting Point Decomposes above 150 °C 150-151 °C (decomposes)

Boiling Point Sublimes readily 156 °C

Vapor Pressure
Significant at room

temperature
7.6 mmHg at 66 °C

Enthalpy of Sublimation Not explicitly determined 69.9 kJ/mol

Density Not reported 1.96 g/cm³

Logical Progression of Synthesis Development
The evolution of the synthesis of molybdenum hexacarbonyl from Schützenberger's initial

discovery to the more refined methods of Hieber and Romberg illustrates a clear progression in

chemical experimental technique.
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Caption: Evolution of Molybdenum Hexacarbonyl Synthesis.

Structural Representation and Bonding
The octahedral geometry of molybdenum hexacarbonyl, with the central molybdenum atom

surrounded by six carbonyl ligands, was a significant area of interest.

Caption: Structure of Molybdenum Hexacarbonyl.

The discovery and early characterization of molybdenum hexacarbonyl laid the groundwork for

the vast field of organometallic chemistry. The pioneering experimental work of Schützenberger

and the subsequent systematic studies by Hieber and Romberg were instrumental in not only

providing access to this important compound but also in developing the fundamental

techniques for handling and studying air-sensitive, volatile metal carbonyls. These early

contributions continue to be relevant to researchers in catalysis, materials science, and drug

development who utilize molybdenum hexacarbonyl and its derivatives in their work.

To cite this document: BenchChem. [Pioneering Molybdenum Hexacarbonyl: A Historical and
Technical Retrospective]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083779#history-of-molybdenum-hexacarbonyl-discovery
https://www.benchchem.com/product/b083779#history-of-molybdenum-hexacarbonyl-discovery
https://www.benchchem.com/product/b083779#history-of-molybdenum-hexacarbonyl-discovery
https://www.benchchem.com/product/b083779#history-of-molybdenum-hexacarbonyl-discovery
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083779?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

